Cas no 89293-04-9 (1H-1,2,4-Triazol-3-amine, 5-[4-[(3-chlorophenyl)methyl]-1-piperazinyl]-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 5-[4-[(3-chlorophenyl)methyl]-1-piperazinyl]-
• CAS No: 89293-04-9
• MF: C₁₃H₁₇ClN₆
• MW: 292.767280340195
• CID: 605190
• PubChem ID: 13267642
• Update Time: 2025-04-19

1H-1,2,4-Triazol-3-amine, 5-[4-[(3-chlorophenyl)methyl]-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 5-[4-[(3-chlorophenyl)methyl]-1-piperazinyl]-
• 3-[4-[(3-chlorophenyl)methyl]piperazin-1-yl]-1H-1,2,4-triazol-5-amine
• DTXSID30533255
• CHEMBL155655
• 3-{4-[(3-Chlorophenyl)methyl]piperazin-1-yl}-1H-1,2,4-triazol-5-amine
• SCHEMBL16825908
• SCHEMBL11200656
• 89293-04-9

• Inchi： 1S/C13H17ClN6/c14-11-3-1-2-10(8-11)9-19-4-6-20(7-5-19)13-16-12(15)17-18-13/h1-3,8H,4-7,9H2,(H3,15,16,17,18)
• InChI Key： PJUHINLYVCINHT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1CCN(C2=NNC(N)=N2)CC1

Computed Properties

• Exact Mass: 292.1203223g/mol
• Monoisotopic Mass: 292.1203223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.1Ų